4-phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 380431-17-4
• Molecular Formula: C18H18N4O2S2
• Molecular Weight: 386.49
• IUPAC Name: 4-phenyl-3-(3-pyrrolidin-1-ylsulfonylphenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C18H18N4O2S2/c23-26(24,21-11-4-5-12-21)16-10-6-7-14(13-16)17-19-20-18(25)22(17)15-8-2-1-3-9-15/h1-3,6-10,13H,4-5,11-12H2,(H,20,25)
• Standard InChI Key: RCHYITZQQLSNFS-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=NNC(=S)N3C4=CC=CC=C4

Introduction

4-Phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol, with the CAS number 380431-17-4, is a complex organic compound belonging to the 1,2,4-triazole class. This compound is of interest in research and development due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of 4-Phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions starting from appropriate precursors. Although specific synthesis protocols for this compound are not detailed in the available literature, general methods for similar triazole derivatives often involve condensation reactions and cyclization steps.

Applications and Potential Uses

While specific applications of 4-Phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol are not widely documented, compounds within the 1,2,4-triazole class are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a pyrrolidine-1-sulfonyl group may enhance its solubility and interaction with biological targets.

Related Compounds

• 4-Ethyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS: 750624-67-0): This compound shares a similar structure but with an ethyl group instead of a phenyl group. It is also used in research and development, highlighting the interest in modifying the triazole core for different applications.

• 1,2,4-Triazole Derivatives: These compounds have been extensively studied for their antifungal, antibacterial, and anticancer activities. The modification of the triazole ring with various substituents can significantly affect their biological potency.

Research Findings

• Biological Activities: While specific biological activity data for 4-Phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol are not available, related triazole compounds have shown promising results in various biological assays. For instance, some triazole derivatives exhibit potent antifungal activity against strains like Candida albicans.

• Synthetic Methodologies: The synthesis of complex organic compounds like 4-Phenyl-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol often relies on efficient and cost-effective methods. Researchers have developed multi-step protocols using commercially available reagents to synthesize similar compounds, highlighting the importance of synthetic chemistry in drug discovery.

Availability and Suppliers

Supplier	Location	Availability
Accelerachem	China/US	Inquire for stock
Bidepharm	China	Not specified
Enamine	Ukraine	Price and stock upon request